Cas no 2228121-18-2 (methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate)

• Product Name: methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate
• CAS No: 2228121-18-2
• MF: C₁₁H₁₅NO₃
• MW: 209.241703271866
• CID: 6118941
• PubChem ID: 165614802
• Update Time: 2025-06-10

methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate
• 2228121-18-2
• methyl 2-amino-2-[1-(5-methylfuran-2-yl)cyclopropyl]acetate
• EN300-1817918

• Inchi： 1S/C11H15NO3/c1-7-3-4-8(15-7)11(5-6-11)9(12)10(13)14-2/h3-4,9H,5-6,12H2,1-2H3
• InChI Key： CYJMKQMMWODUBB-UHFFFAOYSA-N
• SMILES： O1C(C)=CC=C1C1(C(C(=O)OC)N)CC1

Computed Properties

• Exact Mass: 209.10519334g/mol
• Monoisotopic Mass: 209.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 263
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1
• Topological Polar Surface Area: 65.5Ų

Additional information on methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate

Methyl 2-Amino-2-1-(5-Methylfuran-2-yl)cyclopropylacetate: A Comprehensive Overview

Methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate (CAS No. 2228121-18-2) is a unique and promising compound in the field of medicinal chemistry. This compound, with its distinctive structure and potential biological activities, has garnered significant attention from researchers and pharmaceutical companies alike. In this article, we will delve into the chemical properties, synthesis methods, biological activities, and potential applications of this compound.

Chemical Structure and Properties

Methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate is a derivative of cyclopropylacetate, characterized by a cyclopropyl ring substituted with an amino group and a 5-methylfuran moiety. The molecular formula of this compound is C₁₁H₁₅NO₃, and its molecular weight is approximately 209.24 g/mol. The presence of the cyclopropyl ring and the furan moiety imparts unique chemical properties to the molecule, making it highly versatile for various applications.

The compound exhibits good solubility in organic solvents such as dimethyl sulfoxide (DMSO) and ethanol, which facilitates its use in various experimental setups. Additionally, its stability under different conditions, including temperature and pH, has been extensively studied to ensure its reliability in both laboratory and industrial settings.

Synthesis Methods

The synthesis of methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate has been a subject of extensive research due to its potential applications in drug discovery. One of the most common methods involves the reaction of 5-methylfuran-2-carbaldehyde with cyclopropylamine in the presence of a suitable catalyst. This reaction typically proceeds via a condensation step followed by an intramolecular cyclization to form the desired product.

Recent advancements in green chemistry have led to the development of more environmentally friendly synthesis methods. For instance, using microwave-assisted synthesis has been shown to significantly reduce reaction times and improve yields while minimizing the formation of by-products. These methods not only enhance the efficiency of the synthesis process but also align with sustainable chemistry practices.

Biological Activities

The biological activities of methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate have been extensively studied in various biological systems. One of the key areas of interest is its potential as an anti-inflammatory agent. In vitro studies have demonstrated that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6 in lipopolysaccharide (LPS)-stimulated macrophages.

Furthermore, preliminary studies have suggested that methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate may have neuroprotective properties. In a mouse model of Parkinson's disease, administration of this compound was found to reduce dopaminergic neuron loss and improve motor function. These findings highlight its potential as a therapeutic agent for neurodegenerative diseases.

Clinical Applications and Future Prospects

The promising biological activities of methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate have spurred interest in its clinical applications. Several preclinical studies are currently underway to evaluate its efficacy and safety in treating inflammatory diseases and neurodegenerative disorders.

In addition to its therapeutic potential, this compound has also shown promise as a lead molecule for drug discovery. Its unique structure provides a valuable scaffold for the development of novel drugs with improved pharmacological profiles. Ongoing research is focused on optimizing its structure to enhance its potency, selectivity, and bioavailability.

Conclusion

Methyl 2-amino-2-1-(5-methylfuran-2-yl)cyclopropylacetate (CAS No. 2228121-18-2) is a multifaceted compound with significant potential in medicinal chemistry. Its unique chemical structure, coupled with its promising biological activities, makes it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and applications, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.